Cas no 372520-84-8 (6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylicacidethylester)

6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylicacidethylester structure
372520-84-8 structure
Product Name:6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylicacidethylester
CAS No:372520-84-8
MF:C20H19N3O2
MW:333.383764505386
CID:293394
PubChem ID:2762754
Update Time:2025-04-19

6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylicacidethylester Chemical and Physical Properties

Names and Identifiers

    • 6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylicacidethylester
    • ethyl 2,6-bis(6-methylpyridin-2-yl)pyridine-4-carboxylate
    • [2,2':6',2''-terpyridine]-4'-carboxylic acid, 6,6''-dimethyl-, ethyl ester
    • 6,6''-Diméthyl-2,2':6',2''-terpyridine-4'-carboxylate d'éthyle
    • Ethyl 6,6''-dimethyl-2,2':6',2''-terpyridine-4'-carboxylate
    • Ethyl-6,6''-dimethyl-2,2':6',2''-terpyridin-4'-carboxylat
    • Ethyl6,6''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
    • 6,6-DIMETHYL-[2,2:6,2-TERPYRIDINE]-4-CARBOXYLICACIDETHYLESTER
    • Ethyl 6,6''-dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylate
    • 6,6''-Dimethyl-[2,2':6',2''-terpyridine]-4'-carboxylic acid ethyl ester
    • FT-0620839
    • DTXSID70376421
    • 372520-84-8
    • J-400959
    • Ethyl 1~6~,3~6~-dimethyl[1~2~,2~2~:2~6~,3~2~-terpyridine]-2~4~-carboxylate
    • Inchi: 1S/C20H19N3O2/c1-4-25-20(24)15-11-18(16-9-5-7-13(2)21-16)23-19(12-15)17-10-6-8-14(3)22-17/h5-12H,4H2,1-3H3
    • InChI Key: DNGNIRYAQCEXKI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C2C=CC=C(C)N=2)N=C(C2C=CC=C(C)N=2)C=1)=O

Computed Properties

  • Exact Mass: 333.14800
  • Monoisotopic Mass: 333.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • Density: 1.163
  • Boiling Point: 483.9°C at 760 mmHg
  • Flash Point: 246.5°C
  • Refractive Index: 1.582
  • PSA: 64.97000
  • LogP: 3.99910
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